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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

Technical Support Center: Strontium Hydroxide
Octahydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the premature dehydration of

strontium hydroxide octahydrate.

Troubleshooting Guide
Encountering issues with premature dehydration? This guide will help you identify and resolve

common problems.
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Check Availability & Pricing
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Issue Potential Cause Recommended Solution

Clumping or "melting" of

crystals upon exposure to air

High ambient humidity leading

to deliquescence.

Immediately transfer the

compound to a controlled, low-

humidity environment such as

a glove box or a desiccator.

Minimize the time the container

is open to the atmosphere.

Inconsistent weighing results
Rapid absorption of

atmospheric moisture.

Utilize the "weighing by

difference" technique.

Alternatively, weigh the

compound in an inert

atmosphere (e.g., inside a

glove box). For less stringent

applications, quickly weigh the

solid on glossy weighing paper

and transfer it promptly.

Formation of a white, insoluble

precipitate in solutions

Absorption of atmospheric

carbon dioxide, forming

strontium carbonate.

Handle the compound under

an inert atmosphere (e.g.,

nitrogen or argon). Use freshly

boiled and cooled deionized

water to prepare solutions to

minimize dissolved CO2.

Visible changes in crystal

appearance (loss of

transparency)

Partial dehydration of the

octahydrate form.

Review storage conditions.

Ensure the container is tightly

sealed and stored in a cool,

dry place. If partial dehydration

is suspected, the material may

not be suitable for experiments

requiring the precise

octahydrate form.

Frequently Asked Questions (FAQs)
Q1: What is strontium hydroxide octahydrate and why is it prone to dehydration?
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Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O) is a crystalline solid that is highly hygroscopic

and deliquescent. This means it readily absorbs moisture from the atmosphere.[1] The eight

water molecules are integral to its crystal structure, but can be lost when the compound is

exposed to environments with low relative humidity or elevated temperatures.[2]

Q2: At what temperature does strontium hydroxide octahydrate lose its water of hydration?

Strontium hydroxide octahydrate loses all its water molecules at 100°C.[2] However, premature

dehydration can occur at lower temperatures, especially under conditions of low humidity.

Q3: What are the ideal storage conditions for strontium hydroxide octahydrate?

To prevent premature dehydration and reaction with atmospheric carbon dioxide, strontium

hydroxide octahydrate should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[3][4][5][6] For long-term storage or for highly sensitive experiments, storing

under an inert atmosphere, such as nitrogen, is recommended.[7]

Q4: How does relative humidity affect the stability of strontium hydroxide octahydrate?

As a deliquescent solid, strontium hydroxide octahydrate will absorb moisture from the air when

the ambient relative humidity is above its deliquescence relative humidity (DRH). Below this

DRH, it is more likely to lose its water of hydration, especially if the humidity is very low. The

exact DRH for strontium hydroxide octahydrate is not readily available, but for hydrated salts in

general, maintaining a controlled humidity environment is crucial for stability.

Q5: What is the consequence of premature dehydration?

Premature dehydration will alter the molar mass of the compound, leading to significant errors

in solution concentrations and stoichiometric calculations. The physical properties of the

material may also change.

Data Presentation
Table 1: Physical and Stability Properties of Strontium Hydroxide Octahydrate
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Property Value Citations

Molecular Formula Sr(OH)₂·8H₂O

Molar Mass 265.76 g/mol

Appearance
Colorless, tetragonal,

deliquescent crystals
[2][7]

Density 1.90 g/cm³ [2][7]

Melting Point
Decomposes at 100°C, losing

all water
[2]

Solubility in Water
0.90 g/100 mL at 0°C; 47.7

g/100 mL at 100°C
[2][7]

Key Instabilities

Deliquescent (absorbs

moisture), absorbs CO₂ from

the air

[7]

Experimental Protocols
Protocol 1: Standard Procedure for Weighing and
Transferring Strontium Hydroxide Octahydrate
Objective: To accurately weigh and transfer strontium hydroxide octahydrate while minimizing

exposure to the atmosphere.

Materials:

Strontium hydroxide octahydrate

Spatula

Analytical balance

Weighing boat or glossy weighing paper

Receiving flask or beaker
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Desiccator or glove box (recommended)

Procedure:

Preparation: Before opening the strontium hydroxide octahydrate container, have all

necessary equipment ready and within immediate reach to minimize exposure time. If

possible, perform the entire procedure inside a glove box with a controlled, low-humidity

atmosphere.

Taring the Container: Place the receiving flask or beaker on the analytical balance and tare

the weight.

Rapid Transfer:

Briefly open the strontium hydroxide octahydrate container.

Using a clean, dry spatula, quickly transfer an approximate amount of the solid to the tared

receiving container.

Immediately and tightly reseal the stock container.

Weighing: Record the mass of the solid in the receiving container. This method is suitable for

applications where high precision is not paramount.

Weighing by Difference (for higher precision):

Place the sealed container of strontium hydroxide octahydrate on the analytical balance

and record its mass.

Remove the container from the balance.

Open the container and quickly transfer the desired amount of solid into the receiving

flask.

Reseal the stock container and re-weigh it.

The difference between the initial and final mass is the mass of the transferred solid.[6]
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Post-Transfer: If any crystals adhere to the spatula or weighing boat, they can be rinsed into

the receiving vessel with the solvent to be used in the experiment.

Protocol 2: Preparation of an Aqueous Solution of
Strontium Hydroxide Octahydrate
Objective: To prepare a solution of known concentration while preventing the formation of

strontium carbonate.

Materials:

Strontium hydroxide octahydrate

Deionized water

Beaker or volumetric flask

Magnetic stirrer and stir bar

Inert gas source (e.g., nitrogen or argon), optional

Procedure:

Solvent Preparation: To minimize dissolved carbon dioxide, use deionized water that has

been freshly boiled for at least 15 minutes and then cooled to room temperature under an

inert atmosphere or with a drying tube to prevent CO₂ reabsorption.

Weighing: Accurately weigh the required mass of strontium hydroxide octahydrate using one

of the methods described in Protocol 1.

Dissolution:

Place the weighed solid into the beaker or volumetric flask.

Add the prepared deionized water.

If available, purge the headspace of the flask with an inert gas.
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Stir the mixture until the solid is completely dissolved. Strontium hydroxide is more soluble

in hot water.[2][7] Gentle heating can be applied to expedite dissolution, but the solution

must be cooled to the desired temperature before final volume adjustment.

Storage: Store the prepared solution in a tightly sealed container, preferably with a cap that

minimizes gas exchange. For long-term storage, consider storing under an inert atmosphere.
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Caption: Troubleshooting workflow for premature dehydration issues.

Caption: Recommended experimental workflow for handling Sr(OH)₂·8H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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